Cas no 380450-96-4 (3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo3,4-bquinolin-5-one)

• Product Name: 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo3,4-bquinolin-5-one
• CAS No: 380450-96-4
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 6420492
• PubChem ID: 2997918
• Update Time: 2025-07-16

3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo3,4-bquinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo3,4-bquinolin-5-one
• Enamine_002651
• 370588-23-1
• 3,7,7-trimethyl-4-(p-tolyl)-1,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one
• SR-01000013850-1
• 3,7,7-trimethyl-4-(4-methylphenyl)-4,6,8,9-tetrahydro-2H-pyrazolo[3,4-b]quinolin-5-one
• Oprea1_488745
• CHEMBL1581836
• 3,7,7-trimethyl-4-(4-methylphenyl)-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one
• AKOS001034401
• SCHEMBL16459466
• 380450-96-4
• HMS1401I11
• 3,7,7-trimethyl-4-(p-tolyl)-6,7,8,9-tetrahydro-1H-pyrazolo[3,4-b]quinolin-5(4H)-one
• MFCD03787088
• 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one
• IDI1_006998
• 3W-0438
• WAY-381785
• HMS2177B11
• F1647-0011
• BRD-A22268946-001-01-9
• AKOS005090978
• 3,7,7-trimethyl-4-(4-methylphenyl)-2,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one
• SR-01000013850

• Inchi： 1S/C20H23N3O/c1-11-5-7-13(8-6-11)17-16-12(2)22-23-19(16)21-14-9-20(3,4)10-15(24)18(14)17/h5-8,17H,9-10H2,1-4H3,(H2,21,22,23)
• InChI Key： GQFUYSHWMLTFPZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC(C)=CC=3)C3=C(C)NN=C3NC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 321.184112366g/mol
• Monoisotopic Mass: 321.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo3,4-bquinolin-5-one

Introduction to 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one (CAS No. 380450-96-4)

3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound belongs to the pyrazolo[3,4-b]quinoline class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of multiple aromatic rings and methyl substituents in its structure contributes to its intricate chemical profile and may influence its interactions with biological targets.

The chemical structure of 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one features a fused ring system consisting of a pyrazole ring connected to a quinoline ring. The trimethyl substitution at the 7-position of the quinoline ring and the 4-methylphenyl group at the 4-position of the pyrazole ring are key structural elements that may contribute to its unique pharmacological properties. These substituents can modulate electronic and steric effects on the molecule's surface, potentially enhancing its binding affinity to biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such complex molecules with high precision. Studies have indicated that the rigid aromatic core of 3,7,7-trimethyl-4-(4-methylphenyl)-1H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one can effectively interact with target proteins through π-stacking interactions and hydrophobic contacts. The methyl groups at the 7-position may also play a crucial role in stabilizing the molecule's conformation in the binding pocket by forming favorable hydrophobic interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the trimethyl and 4-methylphenyl substituents typically involves alkylation or Friedel-Crafts acylation reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity in constructing the complex fused ring system.

In terms of biological activity, 3,7,7-trimethyl-,4-(,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),1,(h)/,(dimethoxy)methylene),-₁₀(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(¹⁰)(_{H)pyrazolo[3,b]quinolin-5-one has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its structural features suggest that it may exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory pathways. Additionally,* it* may* possess* anti-microbial properties due* to* its* ability* to* disrupt bacterial cell wall synthesis.* Further* investigation* is* needed* to* fully elucidate* its* therapeutic* potential.*}

The pharmacokinetic properties of 3,*7,*7-trimethyl-*,4-(,(dimethoxy)methylene),-₁₀(_{H)pyrazolo[b]quinolin-5-one are also an area of active research.* Studies* using* in vitro* models have indicated that this compound has moderate solubility in aqueous media*, which could influence its absorption and distribution in vivo.* The presence* of multiple aromatic rings may contribute to its metabolic stability*, but further studies are needed to determine its half-life and excretion pathways.* Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolites and degradation products.*}

The development of novel drug candidates often involves iterative optimization based on structure-activity relationship (SAR) studies.* By systematically modifying specific functional groups or substituents,* researchers can fine-tune the pharmacological properties of a lead compound.* In the case of 3,*7,*7-trimethyl-*,(dimethoxy)methylene)-pyrazolo[b]quinolin-5-one,* future studies may explore alternative substituents or analogs that could enhance potency*, selectivity*, or bioavailability.* Computational methods such as molecular docking and virtual screening can accelerate this process by predicting binding affinities and identifying promising candidates for experimental validation.*

The role of computational chemistry in drug discovery has revolutionized how researchers approach molecular design.* By leveraging powerful computational tools,* scientists can predict how different compounds will interact with biological targets* before synthesizing them.* This approach not only saves time and resources but also allows for more rational design decisions.* For instance,* molecular dynamics simulations can provide insights into how *the*-pyrazolo[b]-quinoline scaffold fits into a protein binding pocket*, while quantum mechanical calculations can predict electronic properties that influence reactivity.*

In conclusion,* 3,*7,*7-trimethyl-*,(dimethoxy)methylene)-pyrazolo[b]quinolin-5-one (CAS No. 380450-96-4)* represents a structurally intriguing compound with potential therapeutic applications.* Its complex scaffold and unique substituent patterns make it an attractive candidate for further exploration in medicinal chemistry.* With advancements in synthetic methods and computational tools,* researchers are well-positioned to uncover new derivatives with enhanced pharmacological properties.* Future studies should focus on elucidating its mechanism of action,* optimizing its pharmacokinetic profile,* and evaluating its safety and efficacy in preclinical models.*